Cas no 156967-65-6 (Terpendole C)

• Product name: Terpendole C
• CAS No: 156967-65-6
• MF: C₃₂H₄₁NO₅
• MW: 519.671649694443
• CID: 156678

Terpendole C Chemical and Physical Properties

Names and Identifiers

• 5bH-[1,3]Dioxino[5'',4'':2',3']oxireno[4',4'a][1]benzopyrano[5',6':6,7]indeno[1,2-b]indol-5b-ol,1,4a,4b,6,7,7a,8,13,13b,13c,14,15,15a,16a-tetradecahydro-1,1,13b,13c-tetramethyl-3-(2-methyl-1-propen-1-yl)-,(3S,4aR,4bR,5aS,5bS,7aS,13bS,13cR,15aS,16aS)-
• 5bH-[1,3]Dioxino[5'',4'':2',3']oxireno[4',4'a][1]benzopyrano[5',6':6,7]indeno[1,2-b]indol-5b-ol,1,4a,4b,6,7,7a,8,13,13b,13c,1
• (-)-Terpendole C
• 5bH-[1,3]Dioxino[5'',4'':2',3']oxireno[4',4'a][1]benzopyrano[5',6':6,7]indeno[1,2-b]indol-5b-ol,1,4a,4b,6,7,7a,8,13,13b,13c,14,15,15a,16a-tetradecahydro-1,1,13b,13c-tetramethyl-3-(2-methyl-1-propenyl)-,(3S,4aR,4bR,5aS,5bS,7aS,13bS,13cR,15aS,16aS)- (9CI)
• Terpendole C
• C20546

• Inchi： 1S/C32H41NO5/c1-17(2)15-23-36-24-26(28(3,4)37-23)35-22-12-13-29(5)30(6)18(11-14-31(29,34)32(22)27(24)38-32)16-20-19-9-7-8-10-21(19)33-25(20)30/h7-10,15,18,22-24,26-27,33-34H,11-14,16H2,1-6H3/t18-,22-,23-,24+,26-,27+,29+,30+,31-,32-/m0/s1
• InChI Key： WUOATFFODCBZBE-SCGIUCFSSA-N
• SMILES： O1[C@@H]2[C@H]3[C@@H](C(C)(C)O[C@@H](/C=C(\C)/C)O3)O[C@H]3CC[C@]4(C)[C@@]5(C)C6=C(C7C=CC=CC=7N6)C[C@@H]5CC[C@]4([C@@]123)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 1
• Complexity: 1060
• Topological Polar Surface Area: 76.2

Experimental Properties

• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.8E-4 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans